Cas no 119584-65-5 (1,4,6,7-Tetrahydroimidazo4,5-e1,4diazepine-5,8-dione)
1,4,6,7-Tetrahydroimidazo[4,5-e][1,4]diazepine-5,8-dione is a heterocyclic compound featuring a fused imidazole-diazepine core structure. This bicyclic framework is of interest in medicinal chemistry due to its potential as a pharmacophore for biologically active molecules. The compound's rigid, planar conformation and nitrogen-rich architecture make it a versatile intermediate for synthesizing ligands targeting central nervous system (CNS) receptors or enzyme inhibitors. Its diketone functionality offers sites for further derivatization, enabling the exploration of structure-activity relationships. The compound's stability under standard conditions and compatibility with common organic solvents facilitate its use in multi-step synthetic routes. Researchers value this scaffold for its balanced lipophilicity and hydrogen-bonding capacity, which are critical for drug-like properties.
119584-65-5 structure
Product Name:1,4,6,7-Tetrahydroimidazo4,5-e1,4diazepine-5,8-dione
CAS No:119584-65-5
MF:C6H6N4O2
MW:166.13744020462
CID:132223
PubChem ID:362126
Update Time:2025-10-28
1,4,6,7-Tetrahydroimidazo4,5-e1,4diazepine-5,8-dione Chemical and Physical Properties
Names and Identifiers
-
- Imidazo[4,5-e][1,4]diazepine-5,8-dione,3,4,6,7-tetrahydro-
- 1,4,6,7-TETRAHYDROIMIDAZO[4,5-E][1,4]DIAZEPINE-5,8-DIONE
- 4,5,7,8-Tetrahydro-6H-imidazo[4,5-e][1,4]diazepine-5,8-dione
- 4,5,7,8-Tetrahydro-6H-imidazo< 4,5-e> < 1,4> diazepine-5,8-dione
- AC1L7K3B
- AC1Q6GTV
- ACMC-20mogb
- Ambpe2010339
- NSC625659
- Oprea1_679695
- SureCN5746031
- Imidazo[4,5-e][1,4]diazepine-5,8-dione, 1,4,6,7-tetrahydro-
- SCHEMBL5746031
- AKOS006346293
- 119584-65-5
- CS-0338816
- 3,4,6,7-Tetrahydroimidazo[4,5-e][1,4]diazepine-5,8-dione
- FXQGXBGGCANVFZ-UHFFFAOYSA-N
- CHEMBL1965615
- NSC-625659
- DTXSID60327003
- 3H,4H,5H,6H,7H,8H-imidazo[4,5-e][1,4]diazepine-5,8-dione
- FT-0684456
- Imidazo[4,5-e][1,4]diazepine-5,8-dione, 3,4,6,7-tetrahydro-
- NCI60_008022
- 1,4,6,7-Tetrahydroimidazo[4,5-E][1,4]diazepine-5,8-dione #
- 1,4,6,7-Tetrahydroimidazo4,5-e1,4diazepine-5,8-dione
-
- MDL: MFCD01208156
- Inchi: 1S/C6H6N4O2/c11-3-1-7-6(12)4-5(10-3)9-2-8-4/h2H,1H2,(H,7,12)(H,8,9)(H,10,11)
- InChI Key: FXQGXBGGCANVFZ-UHFFFAOYSA-N
- SMILES: O=C1C2=C(N=CN2)NC(CN1)=O
Computed Properties
- Exact Mass: 166.04918
- Monoisotopic Mass: 166.04907545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 86.9Ų
Experimental Properties
- PSA: 86.88
1,4,6,7-Tetrahydroimidazo4,5-e1,4diazepine-5,8-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 016054-1g |
1,4,6,7-tetrahydroimidazo[4,5-e][1,4]diazepine-5,8-dione |
119584-65-5 | 90% | 1g |
£237.00 | 2022-03-01 | |
| Fluorochem | 016054-5g |
1,4,6,7-tetrahydroimidazo[4,5-e][1,4]diazepine-5,8-dione |
119584-65-5 | 90% | 5g |
£945.00 | 2022-03-01 | |
| TRC | B417985-10mg |
1,4,6,7-Tetrahydroimidazo[4,5-e][1,4]diazepine-5,8-dione |
119584-65-5 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B417985-50mg |
1,4,6,7-Tetrahydroimidazo[4,5-e][1,4]diazepine-5,8-dione |
119584-65-5 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B417985-100mg |
1,4,6,7-Tetrahydroimidazo[4,5-e][1,4]diazepine-5,8-dione |
119584-65-5 | 100mg |
$ 160.00 | 2022-06-07 | ||
| Apollo Scientific | OR1037-1g |
1,4,6,7-Tetrahydroimidazo[4,5-e][1,4]diazepine-5,8-dione |
119584-65-5 | 95+% | 1g |
£362.00 | 2025-02-19 | |
| Apollo Scientific | OR1037-5g |
1,4,6,7-Tetrahydroimidazo[4,5-e][1,4]diazepine-5,8-dione |
119584-65-5 | 95+% | 5g |
£1355.00 | 2025-02-19 |
1,4,6,7-Tetrahydroimidazo4,5-e1,4diazepine-5,8-dione Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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